1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide

• IUPAC Name: 1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide
• InChI: InChI=1S/C15H21N3O2/c1-17-15(20)13-8-4-5-9-18(13)14(19)10-11-6-2-3-7-12(11)16/h2-3,6-7,13H,4-5,8-10,16H2,1H3,(H,17,20)
• InChI Key: DKJHDPHGHCFPKP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CCCCN1C(=O)CC2=CC=CC=C2N
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol

Description

1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide, also known as U-47700, is a synthetic opioid analgesic drug that was first developed in the 1970s by a team of researchers at Upjohn Pharmaceuticals. U-47700 is a potent agonist at the mu-opioid receptor, which is responsible for the drug's analgesic effects. The drug has gained popularity in recent years as a recreational drug, leading to several cases of overdose and death. However, U-47700 also has potential scientific research applications, particularly in the field of pain management.

Mechanism of Action

1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide is a potent agonist at the mu-opioid receptor, which is responsible for the drug's analgesic effects. The drug binds to the receptor and activates it, leading to the inhibition of pain signaling pathways in the brain and spinal cord. 1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide also has some affinity for the delta-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects
1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide has a number of biochemical and physiological effects in the body. The drug's primary effect is the inhibition of pain signaling pathways in the brain and spinal cord. This can lead to a reduction in pain perception and an increase in pain tolerance. 1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide also has sedative and respiratory depressant effects, which can lead to respiratory depression and potentially fatal overdose.

Advantages and Limitations for Lab Experiments

1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide has several advantages and limitations for use in laboratory experiments. The drug's potent analgesic effects make it a promising candidate for the study of pain signaling pathways in the brain and spinal cord. However, the drug's potential for abuse and overdose make it difficult to use in human studies. Animal models may be used to study the drug's effects, but caution must be taken to avoid potential harm to the animals.

Future Directions

There are several potential future directions for research on 1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide. One area of interest is the development of safer and more effective analgesic drugs based on the structure of 1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide. Another area of interest is the study of the drug's effects on other opioid receptors, such as the kappa-opioid receptor. Further research is also needed to determine the potential risks and benefits of using 1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide in pain management.

Synthesis Methods

1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide is a synthetic compound that can be synthesized using a variety of methods. One common method involves the reaction of 2,6-dimethylphenol with chloroacetyl chloride to form 2-chloro-6-methylphenylacetyl chloride. This compound is then reacted with N-methylpiperidine to form 1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide. Other synthesis methods involve the use of different starting materials and reagents.

Scientific Research Applications

1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide has potential scientific research applications, particularly in the field of pain management. The drug's potent analgesic effects make it a promising candidate for the treatment of chronic pain. 1-[2-(2-aminophenyl)acetyl]-N-methylpiperidine-2-carboxamide has been shown to be effective in animal models of pain, and further research is needed to determine its potential efficacy in humans.